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molecular formula C9H9N3OS B8781888 3-(3-Ethoxy-1,2,5-thiadiazol-4-yl)pyridine

3-(3-Ethoxy-1,2,5-thiadiazol-4-yl)pyridine

Cat. No. B8781888
M. Wt: 207.25 g/mol
InChI Key: GJHZFNVGXYFFAU-UHFFFAOYSA-N
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Patent
US05264444

Procedure details

To a solution of sodium (440 mg, 17 mmol) in ethanol (10 ml) was added 3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine (540 mg, 3.3 mmol). The mixture was stirred at 40° C. for 10 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to yield 520 mg (76%) of the title compound.
Name
sodium
Quantity
440 mg
Type
reactant
Reaction Step One
Name
3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine
Quantity
540 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
10 mL
Type
reactant
Reaction Step One
Name
title compound
Yield
76%

Identifiers

REACTION_CXSMILES
[Na].Cl[C:3]1[C:4]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:5][S:6][N:7]=1.[CH2:14]([OH:16])[CH3:15]>>[CH2:14]([O:16][C:3]1[C:4]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:5][S:6][N:7]=1)[CH3:15] |^1:0|

Inputs

Step One
Name
sodium
Quantity
440 mg
Type
reactant
Smiles
[Na]
Name
3-(4-chloro-1,2,5-thiadiazol-3-yl)pyridine
Quantity
540 mg
Type
reactant
Smiles
ClC=1C(=NSN1)C=1C=NC=CC1
Name
ethanol
Quantity
10 mL
Type
reactant
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 40° C. for 10 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in water
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride
CUSTOM
Type
CUSTOM
Details
The combined organic phases were dried
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 10 h
Name
title compound
Type
product
Smiles
C(C)OC=1C(=NSN1)C=1C=NC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 520 mg
YIELD: PERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.